Cas no 2248332-40-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate
• CAS No: 2248332-40-1
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• CID: 5759158
• PubChem ID: 165732856
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6525115
• 2248332-40-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate

• Inchi： 1S/C15H11NO4/c1-2-15(8-5-9-15)14(19)20-16-12(17)10-6-3-4-7-11(10)13(16)18/h1,3-4,6-7H,5,8-9H2
• InChI Key： WYGIYGOKVYYPPI-UHFFFAOYSA-N
• SMILES： O(C(C1(C#C)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 269.06880783g/mol
• Monoisotopic Mass: 269.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate (CAS No. 2248332-40-1): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate (CAS No. 2248332-40-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, often referred to by its CAS number 2248332-40-1, is a member of the isoindole family and possesses a cyclobutane carboxylate moiety with an ethynyl group. The combination of these functional groups makes it a valuable candidate for various applications, including drug discovery and materials science.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate is characterized by a rigid and planar isoindole core, which is further functionalized with a cyclobutane carboxylate and an ethynyl group. The isoindole scaffold is known for its ability to form stable complexes with various metal ions, making it a promising ligand in coordination chemistry. The cyclobutane carboxylate moiety adds additional complexity and reactivity to the molecule, while the ethynyl group provides a versatile handle for further chemical modifications.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The isoindole core has been associated with the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, the cyclobutane carboxylate moiety has been found to enhance the cellular uptake and bioavailability of the compound, making it more effective in vivo.

In another study published in Organic Letters, scientists explored the synthetic pathways to produce 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate. The synthesis involves a series of well-defined steps, including the formation of the isoindole core through a Pictet-Spengler reaction followed by the introduction of the cyclobutane carboxylate and ethynyl groups via palladium-catalyzed cross-coupling reactions. The high yield and purity of the final product make this synthetic route highly attractive for large-scale production.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethynylcyclobutane-1-carboxylate has also been investigated in preclinical studies. In vitro assays have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways. Furthermore, in vivo studies using mouse models have shown that this compound can significantly reduce tumor size without causing significant toxicity to normal tissues.

Beyond its therapeutic potential, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 1 -ethyn yl c yclobutan e - 1 -car box ylate has also found applications in materials science. Its unique molecular structure makes it an excellent candidate for the development of functional materials with tunable properties. For example, researchers at the University of California have used this compound as a building block to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics and aerospace engineering.

In conclusion, 1,3-dioxo - 2 , 3 - dihydro - 1 H - iso indol - 2 - yl 1 - eth yn yl c yc lobutan e - 1 - car box ylate (CAS No. 2248332 - 40 - 1) is a multifaceted compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.